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Compound of Interest

Compound Name: 4-Cyanonicotinic acid

Cat. No.: B1280877 Get Quote

Introduction
4-Cyanonicotinic acid is a bifunctional molecule featuring both a carboxylic acid and a nitrile

group on a pyridine ring. This unique structure makes it a valuable building block and

intermediate in medicinal chemistry and materials science, particularly in the synthesis of novel

pharmaceuticals and functional polymers. However, its chemical reactivity and structural motifs

—a pyridine core and a cyano group—necessitate a thorough understanding of its potential

hazards and the implementation of rigorous safety protocols.

This guide is designed for researchers, chemists, and drug development professionals. It

moves beyond a simple checklist of precautions to provide a deep, mechanistic understanding

of the risks associated with 4-cyanonicotinic acid and the rationale behind the recommended

handling procedures. Our objective is to empower scientific staff to work safely and effectively

with this compound by fostering a comprehensive safety-oriented mindset.

Hazard Identification and Risk Assessment
A complete risk assessment begins with a clear identification of the substance's intrinsic

hazards. While a specific, comprehensive toxicological profile for 4-cyanonicotinic acid is not

widely published, a reliable hazard assessment can be constructed by examining data from

structurally analogous compounds, such as other substituted nicotinic acids and organic

nitriles.

GHS Hazard Profile (Inferred)
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Based on data from similar chemical structures, 4-cyanonicotinic acid should be handled as a

hazardous substance.[1][2][3][4] The anticipated GHS classification is summarized below.

Hazard Class Hazard Code Hazard Statement Source

Acute Oral Toxicity H302 Harmful if swallowed [1][4][5]

Skin

Corrosion/Irritation
H315 Causes skin irritation [1][2]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[1][6]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[1][4]

Toxicological Profile and Routes of Exposure
Oral Toxicity: Ingestion is a primary concern. The "harmful if swallowed" classification

indicates that even small quantities can cause significant adverse health effects.[1] Do not

eat, drink, or smoke in laboratory areas.[7][8]

Dermal Contact: The compound is expected to be a skin irritant. Prolonged contact may lead

to redness, inflammation, and discomfort. More importantly, absorption through the skin is a

potential route of systemic exposure.

Eye Contact: As a solid powder, accidental introduction to the eyes can cause serious

irritation and potential damage.[6]

Inhalation: Inhalation of the fine dust can irritate the respiratory tract, leading to coughing and

discomfort.[1]

The Cyano Group: A Special Consideration
The presence of a nitrile (-C≡N) group warrants special attention. While organic nitriles are

covalently bonded and do not release free cyanide ions as readily as inorganic salts (e.g.,

KCN), they can undergo metabolism or decomposition to produce hydrogen cyanide (HCN), a

potent cellular toxin.[9]
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Key Risks Associated with the Cyano Moiety:

Combustion: In a fire, thermal decomposition will likely produce highly toxic gases, including

carbon oxides, nitrogen oxides, and hydrogen cyanide.[2][3][10]

Chemical Incompatibility: Contact with strong acids or strong reducing agents could

potentially lead to the release of HCN.

Metabolic Action: If absorbed into the body, metabolic pathways can cleave the nitrile group,

leading to in-vivo cyanide poisoning. This process, known as histotoxic anoxia, inhibits

cellular respiration.[9]

Exposure Control and Personal Protection
A multi-layered approach is essential to minimize exposure. The internationally recognized

"Hierarchy of Controls" provides a framework for implementing the most effective safety

measures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC131885000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC441720010&productDescription=4-CHLORONICOTINIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/9339CY_SDS.pdf
https://www.vdh.virginia.gov/emergency-preparedness/public-preparedness-guidance/chemical-agents/cyanides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls

Elimination
(Most Effective)

Substitution

Engineering Controls

Administrative Controls

Personal Protective Equipment (PPE)
(Least Effective)

Diagram 1: The Hierarchy of Controls for risk reduction.
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Spill Occurs

Alert personnel in the immediate area

Assess the spill size.
Is it small and manageable?

Evacuate and call emergency response

No

Don appropriate PPE
(gloves, goggles, lab coat)

Yes

Gently cover with an inert absorbent
(e.g., vermiculite) to prevent dust

Carefully sweep up material
and place in a sealed waste container

Wipe down the area with a damp cloth,
then decontaminate with soap and water

Dispose of all materials
as hazardous waste

Diagram 2: Workflow for a small chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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